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For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N,N',N'-Tetraethylethylenediamine (TEEDA), a substituted ethylenediamine, is a versatile

chelating agent and Lewis base utilized in various chemical applications. Its two tertiary amine

groups, separated by an ethylene bridge, allow it to act as a bidentate ligand, forming stable

complexes with a variety of metal ions. This property makes it a valuable component in

coordination chemistry, catalysis, and as a curing agent for epoxy resins. This technical guide

provides a comprehensive overview of the chemical stability and reactivity profile of TEEDA,

drawing on available data and comparisons with its well-studied analog, N,N,N',N'-

tetramethylethylenediamine (TMEDA).

Chemical and Physical Properties
A summary of the key physical and chemical properties of N,N,N',N'-
Tetraethylethylenediamine is presented in the table below.
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Property Value Source

CAS Number 150-77-6 [1]

Molecular Formula C10H24N2 [2]

Molecular Weight 172.32 g/mol [2]

Appearance Colorless to light yellow liquid [2]

Boiling Point 189-192 °C (lit.)

Density 0.808 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.4343 (lit.)

Solubility
Soluble in water and many

organic solvents.
[1][2]

Chemical Stability
Detailed quantitative studies on the chemical stability of N,N,N',N'-Tetraethylethylenediamine
are limited in the publicly available literature. However, based on its chemical structure as a

tertiary amine and information from safety data sheets, the following stability profile can be

inferred:

Thermal Stability: The compound is expected to be relatively stable at ambient temperatures.

However, thermal decomposition can occur at elevated temperatures, leading to the release

of irritating and toxic gases and vapors, including nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO2)[1].

Air and Light Sensitivity: N,N,N',N'-Tetraethylethylenediamine is noted to be air-

sensitive[3]. Prolonged exposure to air and light may lead to degradation and discoloration. It

is recommended to store the compound under an inert atmosphere, such as nitrogen or

argon, and protected from light[4].

Moisture Sensitivity: As a hygroscopic substance, it can absorb moisture from the air. This

can affect its purity and reactivity, particularly in moisture-sensitive applications.
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pH Stability: As a basic compound, N,N,N',N'-Tetraethylethylenediamine is stable in neutral

to basic conditions. In acidic conditions, it will readily form ammonium salts. The stability of

the molecule itself in strong acidic or basic solutions over extended periods has not been

extensively documented.

Incompatible Materials: It is incompatible with strong oxidizing agents, acids, acid chlorides,

and acid anhydrides[5]. Reactions with these substances can be exothermic and potentially

hazardous.

Reactivity Profile
N,N,N',N'-Tetraethylethylenediamine exhibits reactivity characteristic of a tertiary amine and

a bidentate ligand.

Basicity and Nucleophilicity
As a tertiary amine, TEEDA is a Brønsted-Lowry base, readily accepting protons to form the

corresponding ammonium cations. It also functions as a Lewis base, donating its lone pair of

electrons on the nitrogen atoms to electron-deficient species. This Lewis basicity is central to

its role as a ligand in coordination chemistry.

Coordination Chemistry
TEEDA is an effective bidentate ligand, forming stable chelate complexes with a wide range of

metal ions. The two nitrogen atoms coordinate to the metal center, forming a five-membered

ring, which enhances the stability of the complex (the chelate effect). It has been used in the

synthesis of various metal complexes, which are instrumental in catalysis and materials

science[2]. The formation equilibria of dimethyltin(IV) complexes with TEEDA have been

investigated, and the stoichiometry and stability constants of the resulting complexes have

been determined[6].
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Reactivity

N,N,N',N'-Tetraethylethylenediamine
(TEEDA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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